Cas no 1600512-13-7 (5-chloro-3-ethenyl-2-Pyridinecarboxylic acid)

• Product Name: 5-chloro-3-ethenyl-2-Pyridinecarboxylic acid
• CAS No: 1600512-13-7
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 2107731
• Update Time: 2023-11-19

5-chloro-3-ethenyl-2-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-ethenyl-2-Pyridinecarboxylic acid
• 5-chloro-3-vinylpicolinic acid
• XEGWFNGYMAUQKS-UHFFFAOYSA-N
• 2-Pyridinecarboxylic acid, 5-chloro-3-ethenyl-
• CID 86715795

• Inchi： 1S/C8H6ClNO2/c1-2-5-3-6(9)4-10-7(5)8(11)12/h2-4H,1H2,(H,11,12)
• InChI Key： XEGWFNGYMAUQKS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(C=C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 332.2±42.0 °C(Predicted)
• pka: 3.13±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids